Cas no 34437-74-6 (Tetracosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-)

• Product Name: Tetracosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-
• CAS No: 34437-74-6
• Molecular Formula: C₄₂H₈₅NO₄
• Molecular Weight: 668.1286
• CID: 1464206
• PubChem ID: 10462091

Tetracosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]- Properties

Names and Identifiers

• Tetracosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-
• N-tetracosanoyl-(4R)-hydroxysphinganine
• C24 Phytoceramide (t18:0/24:0)
• AKOS040756338
• N-24:0 Phytosphingosine, N-lignoceroyl-phytosphingosine (Saccharomyces Cerevisiae), powder
• CHEBI:52979
• Q27104803
• (2S,3S,4R)-2-Tetracosanoylamino-1,3,4-octadecanetriol
• N-(lignoceroyl)-phytosphingosine
• N-(tetracosanoyl)-4R-hydroxysphinganine
• ceramide-2 (phytosphingosine:N-C24:0)
• 34437-74-6
• cer2_24
• ceramide-2 (C24)
• N-tetracosanoyl-4-hydroxysphinganine
• N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-tetracosanamide
• N-(tetracosanoyl)-4-hydroxysphinganine
• SCHEMBL22910827
• Cer(t18:0/24:0)
• LMSP02030004
• N-tetracosanoylphytosphingosine
• C24 Phytosphingosine (t18:0/24:0)
• ceramide N(C24:0)P(C:18:0)
• N-(tetracosanoyl)-phytoceramide
• N-[(2S,3S,4R)-1,3,4-trihydroxyoctadecan-2-yl]tetracosanamide
• ceramide B (C24)
• DTXSID901216287
• N-(tetracosanoyl)phytosphingosine
• (2S,3S,4R)-N-tetracosanoyl-2-amino-1,3,4-octadecanetriol
• C24-PHYTOCERAMIDE
• N-((2S,3S,4R)-1,3,4-Trihydroxyoctadecan-2-yl)tetracosanamide

• InChIKey： ZESJDNWGTANZCC-LFVSMIGWSA-N
• Inchi： InChI=1S/C42H85NO4/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-27-29-31-33-35-37-41(46)43-39(38-44)42(47)40(45)36-34-32-30-28-26-16-14-12-10-8-6-4-2/h39-40,42,44-45,47H,3-38H2,1-2H3,(H,43,46)/t39-,40+,42-/m0/s1
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C(CCCCCCCCCCCCCC)O)O

Computed Properties

• Exact Mass: 667.64825
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 39
• Monoisotopic Mass: 667.64786019g/mol
• Heavy Atom Count: 47
• Complexity: 615
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 16.6
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Phytoceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phytoceramides